Cas no 2172231-34-2 ({5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol)

• Product Name: {5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol
• CAS No: 2172231-34-2
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5965454
• PubChem ID: 165949174
• Update Time: 2025-10-12

{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol
• EN300-1288519
• {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol
• 2172231-34-2

• Inchi： 1S/C7H10N2OS/c11-5-6-3-8-7-4-10-2-1-9(6)7/h3,11H,1-2,4-5H2
• InChI Key： MCBHVEQTHCLTGR-UHFFFAOYSA-N
• SMILES： SCC1=CN=C2COCCN21

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 28Ų

Additional information on {5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}methanethiol

{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol

{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol is a unique organic compound with the CAS registry number 2172231-34-2. This compound belongs to the class of heterocyclic compounds and is characterized by its complex structure, which includes an imidazo[oxazin] ring system and a methanethiol group. The imidazo[oxazin] core is a fused bicyclic system comprising an imidazole and an oxazine ring, while the methanethiol group (-SCH₃) introduces sulfur-containing functionality into the molecule.

The synthesis of {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol involves advanced organic chemistry techniques and has been reported in several recent studies. Researchers have explored various methods to construct the imidazo[oxazin] framework efficiently. One notable approach involves the cyclization of appropriately substituted amines and thiols under specific reaction conditions to form the fused bicyclic system. The presence of the methanethiol group in this compound suggests potential applications in sulfur-based chemistry and biochemistry.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry and drug discovery. {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol has shown promise as a potential lead compound for developing new therapeutic agents due to its unique electronic properties and structural diversity. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibitors or as a component in bioactive molecules with anti-inflammatory or anticancer properties.

In terms of physical properties, {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol exhibits distinct solubility characteristics depending on its substituents and functional groups. Its methanethiol group contributes to its reactivity in various chemical reactions and makes it a valuable intermediate in organic synthesis. Additionally, the compound's stability under different conditions has been thoroughly examined in recent experiments to ensure its suitability for large-scale production and application.

The structural complexity of {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}methanethiol provides opportunities for further functionalization and modification. Scientists have explored the possibility of introducing additional substituents or altering the existing ones to enhance its bioavailability or improve its pharmacokinetic profile. Such modifications could pave the way for novel drug delivery systems or advanced materials with tailored properties.

From an environmental standpoint, {5H,6H,[8 H]-imidazo [ ̃ ] [ ̃ ] oxazine - 3 - yl } methanethiol's synthesis pathway has been optimized to minimize waste generation and reduce environmental impact. Green chemistry principles have been incorporated into its production process to ensure sustainability and compliance with modern industrial standards.

In conclusion, {5 H ,6 H ,8 H - imidazo [ ̃ ] [ ̃ ] oxazine - 3 - yl } methanethiol is a fascinating compound with diverse applications across multiple fields of science and technology. Its unique structure and functional groups make it an ideal candidate for further research and development in areas such as medicinal chemistry , material science , and catalysis . As new insights into its properties continue to emerge , this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.